1-(chloromethoxy)-4-fluorobenzene
Overview
Description
1-(Chloromethoxy)-4-fluorobenzene, also known as CMF, is an organofluorine compound with a wide range of applications in the field of synthetic organic chemistry. It is a highly reactive compound, and its reactivity can be used to synthesize a variety of compounds. CMF has been used in the synthesis of various pharmaceuticals, agrochemicals, and other industrial products. CMF is also used in the synthesis of fluorinated compounds, and is a key intermediate in the synthesis of a variety of fluorinated compounds.
Mechanism of Action
The mechanism of action of 1-(chloromethoxy)-4-fluorobenzene is not fully understood. However, it is believed that it undergoes a series of chemical reactions in order to produce the desired product. The reaction mechanism is believed to involve the formation of a carbocation intermediate, which then undergoes a series of nucleophilic substitution reactions to produce the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(chloromethoxy)-4-fluorobenzene are not well understood. However, it is believed that 1-(chloromethoxy)-4-fluorobenzene can interact with a variety of biological molecules, including proteins, lipids, and carbohydrates. It is believed that 1-(chloromethoxy)-4-fluorobenzene can interact with these molecules and alter their structure and function. In addition, 1-(chloromethoxy)-4-fluorobenzene has also been shown to have an inhibitory effect on the activity of certain enzymes, such as cytochrome P450.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(chloromethoxy)-4-fluorobenzene in laboratory experiments include its high reactivity and its ability to be used in the synthesis of a variety of compounds. In addition, 1-(chloromethoxy)-4-fluorobenzene is relatively inexpensive and can be easily obtained from chemical suppliers. The main limitation of using 1-(chloromethoxy)-4-fluorobenzene in laboratory experiments is its high reactivity, which can lead to the formation of unwanted byproducts.
Future Directions
Future research on 1-(chloromethoxy)-4-fluorobenzene could focus on its mechanism of action, its biochemical and physiological effects, and its potential applications in the synthesis of pharmaceuticals and agrochemicals. In addition, research could also focus on the potential toxicity of 1-(chloromethoxy)-4-fluorobenzene and its effects on the environment. Additionally, further research could be conducted to determine the optimal conditions for the synthesis of 1-(chloromethoxy)-4-fluorobenzene and its derivatives. Finally, research could be conducted to explore the potential applications of 1-(chloromethoxy)-4-fluorobenzene in the synthesis of polymers, such as polyimides and polyethers.
Synthesis Methods
1-(chloromethoxy)-4-fluorobenzene can be synthesized using a variety of methods, including the reaction of 1-chloro-4-fluorobenzene with methanol in the presence of a base. The reaction is carried out in a sealed tube at temperatures between 100-150°C. This reaction yields a product with a yield of up to 95%. In addition, 1-(chloromethoxy)-4-fluorobenzene can also be synthesized from 1-chloro-4-fluorobenzene and dimethyl sulfoxide in the presence of a base. The reaction is carried out in a sealed tube at temperatures between 100-150°C. This reaction yields a product with a yield of up to 95%.
Scientific Research Applications
1-(chloromethoxy)-4-fluorobenzene is widely used in the field of scientific research and has been used in the synthesis of a variety of compounds. It is used in the synthesis of fluorinated compounds, and is a key intermediate in the synthesis of a variety of fluorinated compounds. 1-(chloromethoxy)-4-fluorobenzene has also been used in the synthesis of pharmaceuticals and agrochemicals. In addition, 1-(chloromethoxy)-4-fluorobenzene has been used in the synthesis of a variety of polymers, including polyimides and polyethers.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(chloromethoxy)-4-fluorobenzene involves the reaction of 4-fluorophenol with chloromethyl methyl ether in the presence of a Lewis acid catalyst.", "Starting Materials": [ "4-fluorophenol", "chloromethyl methyl ether", "Lewis acid catalyst" ], "Reaction": [ "Add 4-fluorophenol to a reaction flask", "Add chloromethyl methyl ether to the reaction flask", "Add a Lewis acid catalyst to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and extract the product with a suitable solvent", "Purify the product by recrystallization or column chromatography" ] } | |
CAS RN |
34888-02-3 |
Product Name |
1-(chloromethoxy)-4-fluorobenzene |
Molecular Formula |
C7H6ClFO |
Molecular Weight |
160.6 |
Purity |
95 |
Origin of Product |
United States |
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